Cas no 2228300-43-2 (methyl 1-methyl-4-(3-oxopropyl)-1H-pyrrole-2-carboxylate)

• Product Name: methyl 1-methyl-4-(3-oxopropyl)-1H-pyrrole-2-carboxylate
• CAS No: 2228300-43-2
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6485277
• PubChem ID: 165610945
• Update Time: 2025-10-24

methyl 1-methyl-4-(3-oxopropyl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-4-(3-oxopropyl)-1H-pyrrole-2-carboxylate
• EN300-1737293
• 2228300-43-2

• Inchi： 1S/C10H13NO3/c1-11-7-8(4-3-5-12)6-9(11)10(13)14-2/h5-7H,3-4H2,1-2H3
• InChI Key： OKSOZNXWYOPMEQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=CN1C)CCC=O)=O

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 48.3Ų

Additional information on methyl 1-methyl-4-(3-oxopropyl)-1H-pyrrole-2-carboxylate

Chemical Overview and Applications of Methyl 1-Methyl-4-(3-Oxopropyl)-1H-Pyrrole-2-Carboxylate (CAS No. 2228300-43-2)

Methyl 1-methyl-4-(3-oxopropyl)-1H-pyrrole-2-carboxylate, identified by the CAS registry number 2228300-43-2, is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound belongs to the class of pyrrole derivatives, which are known for their versatile applications in drug design, agrochemicals, and advanced materials. The structure of this compound is characterized by a pyrrole ring substituted with a methyl group at position 1 and a 3-oxopropyl group at position 4, with a carboxylate ester moiety at position 2. These structural features contribute to its unique chemical properties and reactivity.

The synthesis of methyl 1-methyl-4-(3-oxopropyl)-1H-pyrrole-2-carboxylate involves multi-step organic reactions, often employing strategies such as nucleophilic substitution, condensation reactions, and oxidation processes. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure versions of this compound, which are valuable for studying its stereochemical effects in biological systems. Researchers have also explored green chemistry approaches to minimize environmental impact during its production.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. For instance, it has been utilized in the construction of bioactive compounds targeting various therapeutic areas. Recent studies have highlighted its role in the development of antimicrobial agents, where its ability to disrupt bacterial cell membranes has shown promise in combating antibiotic-resistant strains. Additionally, this compound has been investigated for its potential as a neuroprotective agent, with preliminary findings suggesting its ability to modulate oxidative stress pathways in neuronal cells.

In the field of agrochemistry, methyl 1-methyl-4-(3-oxopropyl)-1H-pyrrole-2-carboxylate has been studied as a component in herbicides and fungicides. Its ability to inhibit key enzymes involved in plant metabolism makes it a candidate for developing eco-friendly agricultural chemicals. Recent research has focused on enhancing its bioavailability and reducing phytotoxicity through structural modifications.

The electronic properties of this compound also make it an interesting candidate for applications in organic electronics. Its conjugated π-system allows for efficient charge transport, which is desirable in materials used for organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs). Researchers have explored its integration into polymer blends to improve device performance while maintaining processability.

From a pharmacokinetic perspective, studies have been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) profiles of methyl 1-methyl-4-(3-oxopropyl)-1H-pyrrole-2-carboxylate. These studies are crucial for determining its suitability as a drug candidate or a precursor in drug delivery systems. Findings indicate that its ester functionality may influence its metabolic pathways, necessitating further investigation into its pharmacodynamic effects.

In conclusion, methyl 1-methyl-4-(3-oxopropyl)-1H-pyrrole-2-carboxylate (CAS No. 2228300-43-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its structural versatility and unique chemical properties make it an invaluable tool for researchers aiming to develop innovative solutions in medicine, agriculture, and materials science. As ongoing research continues to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in advancing modern scientific endeavors.